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The table below summarizes preparation methods for vehicle controls from supplier data and a published

study.

Application
Recommended
Formulation

Preparation Method & Notes Source

General In
Vitro Use

100% DMSO Prepare stock solution at 55 mg/mL (123.64 mM).
Sonication is recommended to aid dissolution.

The solution should be clear.

[1]

| In Vivo Administration (Solution) | 10% DMSO + 40% PEG 300 + 5% Tween 80 + 45% Saline | 1.

Sequentially add solvents, clarifying after each step. 2. Sonication and/or heating may be necessary. 3.

Final concentration: 2 mg/mL (4.5 mM). 4. Prepare working solution fresh for immediate use. | [1] | | In

Vivo Administration (Suspension) | 10% DMSO + 90% (20% SBE-β-CD in Saline) | 1. Add DMSO stock

to the SBE-β-CD/Saline solution. 2. Final concentration: 2.5 mg/mL (5.62 mM) clear solution. 3. SBE-β-CD

in Saline: Dissolve 2g SBE-β-CD in 10 mL Saline; stable 1 week at 4°C. | [2] | | Mouse Psoriasis Model |

Not fully specified (likely similar to above) | Administered to wild-type mice by oral gavage as a control

alongside SAR-20347 (50 mg/kg). | [3] |

Experimental Protocols from Research

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s542453?utm_src=pdf-body
https://www.smolecule.com/products/s542453?utm_src=pdf-interest
https://www.targetmol.com/compound/sar-20347
https://www.targetmol.com/compound/sar-20347
https://www.medchemexpress.com/SAR-20347.html?srsltid=AfmBOooMxnhlNeeECUtVNVQiCTHGu4lIUiwOXLK-qM9fAePGTqFzLRkC
https://www.smolecule.com/products/s542453?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4170002/
https://www.smolecule.com/products/s542453?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Here are detailed methodologies for key experiments using SAR-20347, as described in the publication by

Works et al. [3].

In Vitro: Cytokine-Induced STAT Phosphorylation Assay

This protocol measures the inhibition of JAK/STAT pathway signaling in cells.

Cell Lines: TF-1 and NK-92 cells, cultured per ATCC recommendations.

Serum Restriction: Culture cells overnight in starvation medium (e.g., OptiMEM with 0.5%
charcoal/dextran-stripped FBS).

Compound Treatment: Plate cells in a 96-well v-bottom plate. Incubate with SAR-20347 (in 0.5%
DMSO) for 20 minutes at 37°C, 5% CO₂.
Stimulation: Stimulate cells with individual cytokines (e.g., IL-12, IL-22, IFN-α).
Measurement: Lyse cells and measure phospho-STAT (p-STAT) levels in duplicate using a

compatible assay (e.g., MSD plates). Calculate IC₅₀ values relative to DMSO/cytokine control.

In Vivo: Imiquimod-Induced Psoriasis Mouse Model

This protocol evaluates the efficacy of SAR-20347 in a disease model.

Animals: Female C57BL/6 mice, 7-9 weeks old.
Dosing Regimen:

Administer vehicle or 50 mg/kg SAR-20347 by oral gavage.
Apply 62.5 mg of 5% imiquimod cream to the skin 30 minutes later.

Administer a second dose of vehicle or compound 5.5 hours after the first.
Duration: Repeat this entire treatment regimen for 5 consecutive days.

Endpoint Analysis: On day 6, euthanize animals and collect samples for analysis (e.g., skin
pathology, cytokine levels).

Troubleshooting Common Issues

Problem: SAR-20347 precipitates in vehicle solution.

Solution: Ensure solvents are added sequentially and mix thoroughly after each addition. Use
sonication and gentle heating to dissolve the compound completely. For in vivo studies,

prepare the solution fresh just before administration [1] [2].
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Problem: High background or poor response in cellular assays.

Solution: Confirm that serum restriction (starvation) is performed effectively to reduce baseline
signaling. Optimize cytokine concentration and stimulation time in a pilot experiment. Use a

freshly prepared DMSO stock solution to ensure compound activity [3].

Problem: Lack of efficacy in the in vivo model.

Solution: Verify the dosing regimen, including the pre-treatment time before imiquimod

application and the consistency of the twice-daily dosing schedule. Ensure the imiquimod
cream is applied uniformly [3].

JAK-STAT Signaling Pathway Context

This diagram illustrates the key signaling pathways inhibited by SAR-20347, based on its role in psoriasis

pathogenesis and its primary targets.
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Key Technical Notes

Solubility is Critical: DMSO stock concentration is high (55 mg/mL). Always use fresh, anhydrous
DMSO and confirm complete dissolution for consistent activity [1].
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Target Specificity: SAR-20347 inhibits TYK2 with highest potency (IC₅₀ 0.6 nM), followed by JAK1,

JAK2, and JAK3. Consider this profile when interpreting results [3] [1].
Positive Controls: The published study uses TYK2 mutant mice as a genetic control alongside

vehicle-treated wild-type mice to validate the inhibitor's effects [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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